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Compound of Interest

Compound Name: 1,4-Butanediol mononitrate-d8

Cat. No.: B2968080 Get Quote

An In-depth Technical Guide to 1,4-Butanediol
Mononitrate-d8
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical

properties of 1,4-Butanediol mononitrate-d8, alongside detailed experimental protocols and

relevant biological pathways. This deuterated analogue of 1,4-Butanediol mononitrate serves

as a valuable tool in various research applications, particularly in pharmacokinetic and

metabolic studies.

Core Physical and Chemical Properties
The incorporation of eight deuterium atoms significantly alters the molecular weight of 1,4-

Butanediol mononitrate, a critical consideration for mass spectrometry-based analytical

methods. While comprehensive physical data for the deuterated form is not readily available,

the properties of the non-deuterated analogue provide a useful benchmark.
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Property
1,4-Butanediol
mononitrate-d8

1,4-Butanediol
mononitrate (non-
deuterated)

Molecular Formula C₄HD₈NO₄ C₄H₉NO₄[1][2]

Molecular Weight 143.17 g/mol 135.12 g/mol [1][2]

Melting Point Data not available Not available

Boiling Point Data not available
216.0 ± 23.0 °C (at 760 Torr,

Calculated)

Solubility Data not available
Soluble (34 g/L at 25 °C,

Calculated)

Appearance Not specified (likely a liquid) Colorless to yellow oil

CAS Number 1261398-94-0 22911-39-3[2]

Note: Properties for the non-deuterated form are provided for reference and may differ from the

deuterated compound.

Biological Significance and Metabolic Pathway
1,4-Butanediol mononitrate is a metabolite of the drug Latanoprostene bunod, an ophthalmic

solution used to reduce intraocular pressure in patients with open-angle glaucoma or ocular

hypertension[3][4][5][6]. Upon administration, Latanoprostene bunod is hydrolyzed into

latanoprost acid and 1,4-Butanediol mononitrate[3][5][6]. The latter is then further metabolized

to release 1,4-Butanediol and nitric oxide (NO), a key signaling molecule[3][5][6][7]. 1,4-

Butanediol is subsequently oxidized to succinic acid, which enters the tricarboxylic acid (TCA)

cycle[3][8].

The release of nitric oxide from 1,4-Butanediol mononitrate contributes to the therapeutic effect

of Latanoprostene bunod by increasing the outflow of aqueous humor through the trabecular

meshwork, thus lowering intraocular pressure[9][10].

Below is a diagram illustrating the metabolic pathway of 1,4-Butanediol mononitrate.
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Metabolism of Latanoprostene Bunod

Metabolism of 1,4-Butanediol Mononitrate

Further Metabolism of 1,4-Butanediol

Latanoprostene Bunod Hydrolysis
(Corneal Esterases)

Latanoprost Acid

1,4-Butanediol Mononitrate Reduction

1,4-Butanediol

Nitric Oxide (NO)

Oxidation Succinic Acid TCA Cycle
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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